Cas no 90212-82-1 (Acetic acid, [[bis(4-fluorophenyl)methyl]thio]-, methyl ester)

Acetic acid, [[bis(4-fluorophenyl)methyl]thio]-, methyl ester structure
90212-82-1 structure
Product Name:Acetic acid, [[bis(4-fluorophenyl)methyl]thio]-, methyl ester
CAS No:90212-82-1
MF:C16H14F2O2S
MW:308.342970371246
CID:791787
PubChem ID:53981684
Update Time:2025-04-19

Acetic acid, [[bis(4-fluorophenyl)methyl]thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [[bis(4-fluorophenyl)methyl]thio]-, methyl ester
    • methyl 2-[bis(4-fluorophenyl)methylsulfanyl]acetate
    • methyl [[bis-(4-fluorophenyl)methyl]thio]acetate
    • DTXSID80708138
    • 90212-82-1
    • JYRSDBXDGAFXPI-UHFFFAOYSA-N
    • Methyl {[bis(4-fluorophenyl)methyl]sulfanyl}acetate
    • Inchi: 1S/C16H14F2O2S/c1-20-15(19)10-21-16(11-2-6-13(17)7-3-11)12-4-8-14(18)9-5-12/h2-9,16H,10H2,1H3
    • InChI Key: JYRSDBXDGAFXPI-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OC)C(C1C=CC(=CC=1)F)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 308.068
  • Monoisotopic Mass: 308.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 51.6Ų
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